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Bromfenac N-β-D-Glucoside Bromfenac N-β-D-Glucoside
Brand Name: Vulcanchem
CAS No.: 212266-82-5
VCID: VC0132932
InChI: InChI=1S/C21H22BrNO8/c22-12-6-4-10(5-7-12)17(27)13-3-1-2-11(8-15(25)26)16(13)23-21-20(30)19(29)18(28)14(9-24)31-21/h1-7,14,18-21,23-24,28-30H,8-9H2,(H,25,26)/t14-,18-,19+,20-,21-/m1/s1
SMILES: C1=CC(=C(C(=C1)C(=O)C2=CC=C(C=C2)Br)NC3C(C(C(C(O3)CO)O)O)O)CC(=O)O
Molecular Formula: C21H22BrNO8
Molecular Weight: 496.31

Bromfenac N-β-D-Glucoside

CAS No.: 212266-82-5

Reference Standards

VCID: VC0132932

Molecular Formula: C21H22BrNO8

Molecular Weight: 496.31

Bromfenac N-β-D-Glucoside - 212266-82-5

CAS No. 212266-82-5
Product Name Bromfenac N-β-D-Glucoside
Molecular Formula C21H22BrNO8
Molecular Weight 496.31
IUPAC Name 2-[3-(4-bromobenzoyl)-2-[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]amino]phenyl]acetic acid
Standard InChI InChI=1S/C21H22BrNO8/c22-12-6-4-10(5-7-12)17(27)13-3-1-2-11(8-15(25)26)16(13)23-21-20(30)19(29)18(28)14(9-24)31-21/h1-7,14,18-21,23-24,28-30H,8-9H2,(H,25,26)/t14-,18-,19+,20-,21-/m1/s1
Standard InChIKey MYPFOYDRLGWLCK-LNCSSOGTSA-N
SMILES C1=CC(=C(C(=C1)C(=O)C2=CC=C(C=C2)Br)NC3C(C(C(C(O3)CO)O)O)O)CC(=O)O
Synonyms 3-(4-Bromobenzoyl)-2-(β-D-glucopyranosylamino)benzeneacetic Acid;
PubChem Compound 71314207
Last Modified Nov 11 2021
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